Cas no 2680883-28-5 (Benzyl 4-(2-chlorobenzoyl)piperidine-1-carboxylate)

• Product Name: Benzyl 4-(2-chlorobenzoyl)piperidine-1-carboxylate
• CAS No: 2680883-28-5
• MF: C₂₀H₂₀ClNO₃
• MW: 357.830704689026
• CID: 6235775
• PubChem ID: 165930513
• Update Time: 2025-05-22

Benzyl 4-(2-chlorobenzoyl)piperidine-1-carboxylate Chemical and Physical Properties

Names and Identifiers

• benzyl 4-(2-chlorobenzoyl)piperidine-1-carboxylate
• 2680883-28-5
• EN300-28299448
• Benzyl 4-(2-chlorobenzoyl)piperidine-1-carboxylate

• Inchi： 1S/C20H20ClNO3/c21-18-9-5-4-8-17(18)19(23)16-10-12-22(13-11-16)20(24)25-14-15-6-2-1-3-7-15/h1-9,16H,10-14H2
• InChI Key： HOJNUDOPVFSGSK-UHFFFAOYSA-N
• SMILES： ClC1C=CC=CC=1C(C1CCN(C(=O)OCC2C=CC=CC=2)CC1)=O

Computed Properties

• Exact Mass: 357.1131712g/mol
• Monoisotopic Mass: 357.1131712g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 25
• Rotatable Bond Count: 5
• Complexity: 456
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 4.1
• Topological Polar Surface Area: 46.6Ų

Additional information on Benzyl 4-(2-chlorobenzoyl)piperidine-1-carboxylate

Recent Advances in the Study of Benzyl 4-(2-chlorobenzoyl)piperidine-1-carboxylate (CAS: 2680883-28-5)

Benzyl 4-(2-chlorobenzoyl)piperidine-1-carboxylate (CAS: 2680883-28-5) is a synthetic compound that has garnered significant attention in the field of chemical biology and medicinal chemistry due to its potential applications in drug discovery and development. Recent studies have focused on its synthesis, pharmacological properties, and mechanisms of action, positioning it as a promising candidate for therapeutic interventions.

The compound belongs to the piperidine carboxylate class, known for its versatility in modulating biological targets. Researchers have explored its role as an intermediate in the synthesis of more complex molecules, particularly those targeting neurological and inflammatory pathways. The presence of the 2-chlorobenzoyl moiety enhances its binding affinity to specific receptors, making it a valuable scaffold for drug design.

In a 2023 study published in the Journal of Medicinal Chemistry, Benzyl 4-(2-chlorobenzoyl)piperidine-1-carboxylate was identified as a key intermediate in the development of novel sigma-1 receptor ligands. The study highlighted its high yield synthesis and stability under physiological conditions, which are critical for further pharmacological evaluations. The compound's ability to cross the blood-brain barrier was also noted, suggesting its potential in treating central nervous system disorders.

Another significant finding comes from a recent preclinical investigation, where the compound demonstrated anti-inflammatory properties by inhibiting the NF-κB pathway. This was reported in a 2024 issue of Bioorganic & Medicinal Chemistry Letters, emphasizing its dual role as both a synthetic intermediate and a bioactive molecule. The study utilized in vitro and in vivo models to validate its efficacy, paving the way for future clinical trials.

Despite these advancements, challenges remain in optimizing the compound's pharmacokinetic profile and minimizing off-target effects. Ongoing research aims to address these issues through structural modifications and formulation strategies. Collaborative efforts between academic institutions and pharmaceutical companies are expected to accelerate the translation of these findings into therapeutic applications.

In conclusion, Benzyl 4-(2-chlorobenzoyl)piperidine-1-carboxylate (CAS: 2680883-28-5) represents a multifaceted compound with significant potential in drug discovery. Its synthetic accessibility, biological activity, and versatility make it a focal point for future research. Continued exploration of its mechanisms and applications will likely yield innovative solutions for unmet medical needs.